Cas no 942002-10-0 (1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product name: 1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 942002-10-0
• MF: C₂₄H₁₉N₅O₂
• MW: 409.439964532852
• CID: 5503729

1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• XOCBTOKSEMDFKL-XAYXJRQQSA-N
• 1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C24H19N5O2/c25-16-18-10-4-6-12-20(18)26-23(30)28-22-19-11-5-7-13-21(19)27-24(31)29(22)15-14-17-8-2-1-3-9-17/h1-13H,14-15H2,(H2,26,28,30)
• InChI Key： YHSWPNZRTZGULO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C#N)C(NC1=C2C(=NC(=O)N1CCC1=CC=CC=C1)C=CC=C2)=O

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Comprehensive Analysis of 1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 942002-10-0)

The compound 1-(2-cyanophenyl)-3-(4E)-2-oxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 942002-10-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a tetrahydroquinazolinone core with a cyanophenyl and phenylethyl substituent, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of tetrahydroquinazolinone derivatives in drug discovery?" The answer lies in the versatility of this scaffold, which is known for its bioactivity. The presence of the 2-oxo-3-(2-phenylethyl) group in CAS No. 942002-10-0 suggests potential interactions with biological targets, particularly in the central nervous system (CNS). Researchers are exploring its role as a modulator of neurotransmitter receptors, aligning with the growing demand for novel neurotherapeutics.

Another trending topic is the use of cyanophenyl-containing compounds in photovoltaic materials. The 1-(2-cyanophenyl) moiety in this molecule could contribute to electron-withdrawing properties, enhancing charge transport in organic semiconductors. This aligns with the global push for sustainable energy solutions, where such compounds are investigated for their role in next-generation solar cells.

The 4-ylideneurea segment of the molecule is another focal point. Urea derivatives are widely studied for their hydrogen-bonding capabilities, which are critical in crystal engineering and supramolecular chemistry. This property makes CAS No. 942002-10-0 a candidate for designing functional materials with tailored mechanical or optical properties. Recent publications highlight urea-based compounds as key components in self-healing polymers, a hot topic in materials science.

From a synthetic perspective, the E-configuration at the 4-position of the tetrahydroquinazolinone ring is noteworthy. Stereochemistry plays a pivotal role in the compound's reactivity and binding affinity. Computational chemists frequently search for "how to predict the stability of E/Z isomers in heterocyclic systems," and this molecule serves as an excellent case study. Density functional theory (DFT) calculations could elucidate its conformational preferences and guide further derivatization.

In the context of green chemistry, researchers are increasingly interested in solvent-free synthesis routes for complex heterocycles like this one. The quinazolin-4-ylideneurea framework could potentially be assembled via mechanochemical methods, reducing waste and energy consumption. This aligns with the principles of the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Lastly, the compound's CAS No. 942002-10-0 is a unique identifier that facilitates precise literature searches. Databases like SciFinder and Reaxys reveal limited but growing references to this molecule, indicating its emerging importance. As patent filings increase, its commercial potential in high-value fine chemicals becomes evident, particularly in Asia-Pacific markets where specialty chemicals are in high demand.